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Compound of Interest

Compound Name: Voriconazole-d3

Cat. No.: B562635

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of how to interpret a Certificate of
Analysis (CoA) for Voriconazole-d3, a deuterated internal standard crucial for the accurate
guantification of the antifungal drug Voriconazole in clinical and research settings.
Understanding the data presented in a CoA is paramount for ensuring the quality and reliability
of experimental results. This document will delve into the key analytical tests performed,
summarize typical quantitative data, and provide detailed experimental methodologies.

Overview of Voriconazole-d3

Voriconazole-d3 is a stable isotope-labeled version of Voriconazole, a broad-spectrum triazole
antifungal agent. It is primarily used as an internal standard in analytical methods such as liquid
chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-
MS) for the therapeutic drug monitoring of Voriconazole. The incorporation of deuterium atoms
results in a higher mass-to-charge ratio (m/z) compared to the unlabeled drug, allowing for its
clear differentiation in mass spectrometric analyses.[1][2]

Key Quantitative Data from a Certificate of Analysis

The following tables summarize the critical quantitative data typically found on a Certificate of
Analysis for Voriconazole-d3, ensuring the identity, purity, and quality of the material. The data
presented here is a representative example compiled from publicly available certificates of
analysis.[3]

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b562635?utm_src=pdf-interest
https://www.benchchem.com/product/b562635?utm_src=pdf-body
https://www.benchchem.com/product/b562635?utm_src=pdf-body
https://www.benchchem.com/product/b562635?utm_src=pdf-body
https://www.caymanchem.com/product/17803/voriconazole-d3
https://veeprho.com/impurities/voriconazole-d3/
https://www.benchchem.com/product/b562635?utm_src=pdf-body
https://accstorefront.ce9ripimyl-lgcltdazu3-p1-public.model-t.cc.commerce.ondemand.com/medias/sys_master/root/hc6/h8f/10968247271454/COA_TRC-V760002-5MG_ST-WB-CERT-4146678-1-1-1/COA-TRC-V760002-5MG-ST-WB-CERT-4146678-1-1-1.PDF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

ble 1: Identificati | | :

Parameter Specification Result
Product Name Voriconazole-d3 Voriconazole-d3
CAS Number 1217661-14-7 1217661-14-7
Molecular Formula C16H11D3F3NsO Ci16H11D3F3NsO
Molecular Weight 352.33 g/mol 352.33 g/mol
Appearance White to Light Beige Solid White Solid
Solubility Ac.etonitrile (Slightly), Methanol Conforms
(Slightly)

ble 2: Puri I i

Parameter Specification Result Method

High-Performance
. Liquid
HPLC Purity Report Result 99.73% (at 205 nm)[3]
Chromatography

(HPLC)

>99.9% (do = 0.00%) Mass Spectrometry

Isotopic Purity >95%
[3] (MS)

%C: 54.27, %H
Elemental Analysis Conforms to Structure  (including D): 3.99, Elemental Analysis
%N: 20.04[3]

Table 3: Spectroscopic and Physical Data
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Parameter Specification Result Method

Nuclear Magnetic
1H-NMR Conforms to Structure ~ Conforms]3] Resonance (NMR)

Spectroscopy

Nuclear Magnetic
F-NMR Conforms to Structure ~ ConformsJ[3] Resonance (NMR)

Spectroscopy

Mass Spectrometry

Mass Spectrum Conforms to Structure ~ Conforms]3] MS)
N ) -64.7° (c = 0.1, )
Specific Rotation Report Result Polarimetry
Methanol)[3]

Experimental Protocols

Detailed methodologies for the key experiments cited in the Certificate of Analysis are provided
below. These protocols are based on established analytical methods for Voriconazole and its
deuterated analogue.

High-Performance Liquid Chromatography (HPLC) for
Purity Determination

This method is used to assess the chemical purity of Voriconazole-d3 by separating it from
any potential impurities.

¢ Instrumentation: A standard HPLC system equipped with a UV detector.
e Column: C18 column (e.g., 250 mm x 4.6 mm, 5 um particle size).[4][5]

o Mobile Phase: A mixture of acetonitrile and water (e.g., 50:50, v/v).[6] The pH may be
adjusted to around 5.0.[7]

e Flow Rate: 1.0 mL/min.[6]

o Detection: UV detection at 255 nm.[6]
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* Injection Volume: 10-20 pL.

e Procedure: A solution of Voriconazole-d3 is prepared in the mobile phase and injected into
the HPLC system. The retention time of the main peak corresponding to Voriconazole-d3 is
recorded, and the area of this peak relative to the total area of all peaks is calculated to
determine the purity.

Mass Spectrometry (MS) for Isotopic Purity and Identity
Confirmation

Mass spectrometry is employed to confirm the molecular weight of Voriconazole-d3 and to
determine its isotopic enrichment.

Instrumentation: A mass spectrometer, often coupled with a liquid chromatography system
(LC-MS/MS).

« lonization Mode: Electrospray lonization (ESI) in positive mode is commonly used.

¢ Analysis Mode: Multiple Reaction Monitoring (MRM) is utilized for quantitative analysis,
monitoring specific precursor to product ion transitions.

o Key Mass Transitions:
o Voriconazole: m/z 350.1 - 281.1 and 350.0 — 127.[8][9]
o Voriconazole-d3: m/z 353.1 —» 284.1 and 353.0 —» 127.[9]

e Procedure: A solution of the sample is introduced into the mass spectrometer. For identity
confirmation, the observed molecular ion peak is compared to the theoretical mass. For
isotopic purity, the relative intensities of the mass signals corresponding to the deuterated
(ds) and non-deuterated (do) forms are measured to calculate the percentage of isotopic
enrichment. The fragmentation pattern of Voriconazole-d3 should be consistent with the
parent compound, with a +3 m/z shift for fragments containing the deuterium label.[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Confirmation
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NMR spectroscopy provides detailed information about the chemical structure of the molecule,
confirming the identity and the position of the deuterium labels.

 Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher).
e Solvent: Deuterated methanol (CD3OD) or deuterated dimethyl sulfoxide (DMSO-ds).[11][12]
o Experiments:

o 'H-NMR: To observe the proton signals. The absence or significant reduction of the signal
corresponding to the methyl group protons confirms the deuteration at this position.

o 1BC-NMR: To observe the carbon signals of the molecule.

o 19F-NMR: To observe the fluorine signals, which are characteristic of Voriconazole's

structure.

e Procedure: A sample of Voriconazole-d3 is dissolved in the deuterated solvent, and the
NMR spectra are acquired. The chemical shifts, coupling constants, and signal integrations
are compared to a reference spectrum of Voriconazole to confirm the structural integrity and
the successful incorporation of deuterium.

Visualizations of Workflows and Structures

The following diagrams illustrate the experimental workflows and the chemical structure of

Voriconazole-d3.

Sample Preparation HPLC Analysis Data Analysis
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Caption: Workflow for HPLC Purity Analysis of Voriconazole-d3.
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Caption: Workflow for MS Identity and Isotopic Purity Confirmation.

Caption: Chemical Structure of Voriconazole-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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d3: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b562635#voriconazole-d3-certificate-of-analysis-
interpretation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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